Cas no 60373-76-4 (Droperidol EP Impurity C)

• Product Name: Droperidol EP Impurity C
• CAS No: 60373-76-4
• Molecular Formula: C₂₂H₁₉ClFN₃O₂
• Molecular Weight: 411.856567621231
• CID: 1068976

Droperidol EP Impurity C Properties

Names and Identifiers

• Imp. C (EP): 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
• 3-[1-[4-(4-fluorophenyl)-4-oxobutyl]pyridin-1-ium-4-yl]-1H-benzimidazol-2-one;chloride
• 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
• CID 129318406
• Droperidol IMpurity C
• Droperidol Impurity 3（Droperidol EP Impurity C）
• Droperidol EP Impurity C
• 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-
• 1-[4-(4-fluorophenyl)-4-oxobutyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium chloride
• Droperidol EP Impurity C as Chloride
• 1-[1-[4-(2-fluorophenyl)-4-oxobutyl]-1,2,3,6-tetrahydropyridin-4-yl]-1,3-dihydro-2H-benzimidazol-2-one,
• 1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)pyridin-1-ium chloride (Droperidol Impurity)

• InChIKey： QNTOZKXLEFUDBT-UHFFFAOYSA-N
• Inchi： 1S/C22H18FN3O2.ClH/c23-17-9-7-16(8-10-17)21(27)6-3-13-25-14-11-18(12-15-25)26-20-5-2-1-4-19(20)24-22(26)28;/h1-2,4-5,7-12,14-15H,3,6,13H2;1H
• SMILES： [Cl-].FC1C=CC(=CC=1)C(CCC[N+]1C=CC(=CC=1)N1C(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Heavy Atom Count: 29
• Complexity: 556
• Topological Polar Surface Area: 53.3